Cas no 1000340-69-1 (4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid)
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid is a heterocyclic compound featuring a chloro-substituted indazole core with a carboxylic acid functional group at the 3-position. This structure lends itself to applications in pharmaceutical and agrochemical research, particularly as a versatile intermediate in the synthesis of biologically active molecules. The presence of both chloro and methyl substituents enhances its reactivity, enabling selective modifications for targeted derivatization. Its carboxylic acid moiety further facilitates conjugation or salt formation, improving solubility and compatibility in synthetic routes. The compound’s well-defined purity and stability make it suitable for rigorous organic transformations, supporting drug discovery and material science applications.
1000340-69-1 structure
Product Name:4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid
CAS No:1000340-69-1
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD07378928
CID:1124429
PubChem ID:24729303
Update Time:2025-06-09
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-7-methyl-1h-indazole-3-carboxylic Acid
- 4-CHLORO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID
- DTXSID001242893
- 4-chloro-7-methyl-2H-indazole-3-carboxylic acid
- 1H-Indazole-3-carboxylic acid, 4-chloro-7-methyl-
- 1000340-69-1
- 4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid
-
- MDL: MFCD07378928
- Inchi: 1S/C9H7ClN2O2/c1-4-2-3-5(10)6-7(4)11-12-8(6)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: MXVUGWUWTUHGPV-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C2C1=C(C(=O)O)NN=2
Computed Properties
- Exact Mass: 210.019605g/mol
- Monoisotopic Mass: 210.019605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.62g/mol
- XLogP3: 2.4
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 475.0±40.0 °C at 760 mmHg
- Flash Point: 241.1±27.3 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C990628-1mg |
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid |
1000340-69-1 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C990628-2mg |
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid |
1000340-69-1 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C990628-10mg |
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid |
1000340-69-1 | 10mg |
$ 160.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y0997427-1g |
4-Chloro-7-methyl-3-(1H)indazole carboxylic acid |
1000340-69-1 | 95% | 1g |
$2000 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0997427-1g |
4-chloro-7-methyl-3-(1H)indazole carboxylic acid |
1000340-69-1 | 95% | 1g |
$2000 | 2025-02-19 | |
| eNovation Chemicals LLC | Y0997427-1g |
4-chloro-7-methyl-3-(1H)indazole carboxylic acid |
1000340-69-1 | 95% | 1g |
$2000 | 2025-02-24 |
4-Chloro-7-methyl-3-(1H)indazole Carboxylic Acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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